Journal Name:Journal of Catalysis
Journal ISSN:0021-9517
IF:8.047
Journal Website:https://www.journals.elsevier.com/journal-of-catalysis
Year of Origin:1962
Publisher:Academic Press Inc.
Number of Articles Per Year:389
Publishing Cycle:Semimonthly
OA or Not:Not
Journal of Catalysis ( IF 8.047 ) Pub Date: 2023-07-19 , DOI:
10.1007/s11223-023-00546-z
The effect of a dispersed powder filler obtained by thermal synthesis from the reaction mixture of 65 wt.% titanium hydride, 30 wt.% ferrosilicon manganese, and 5 wt.% boron carbide, on the basic physicomechanical properties of an ED-20 epoxy diane oligomer-base composite was studied. The filler content in the composite varied in the range of 5-80 wt.%. Its optimum content providing an essential improvement of the mechanical composite properties [strength and impact toughness (by 1.7-2.3 times compared to the parent matrix)] was established to be 10 wt.%. A further increase in the filler content to 20–60 wt.% results in a slight decrease of fracture stresses whose level, however, still exceeds the strength level of the parent matrix phase, while at 80 wt.%, the fracture stresses decrease almost to the strength level of filler-free epoxy resin. The physical substantiation for the extremum on the relation between the basic mechanical composite properties and filler content built on the hypothesis of the independent effect of mechanical and structural factors on the composite properties is advanced. In contrast to the cohesive composite properties, the addition of 5–20 wt.% of dispersed filler to the epoxy matrix does not lead to fundamental changes in the adhesion strength level (22.0-26.4 MPa), while with an increase to 40–60 wt.% results in a noticeable decrease in the adhesion strength, and at 80 wt.%, the adhesion strength drops catastrophically to 10.7 MPa. The residual stresses in the filler-containing coating are reduced by 2.5-5 times compared to the filler-free parent epoxy matrix.
Journal of Catalysis ( IF 8.047 ) Pub Date: 2023-06-15 , DOI:
10.1007/s11223-023-00536-1
The problem of the cylindrical cavity under axisymmetric constraint under plane strain conditions is analyzed. The soil is considered an elastoplastic material. The physical properties of soil are described. A proposed constitutive equation is adopted to describe the stress-strain relationship for soil. The soil strength characteristics are described by the united strength for spatial mobilized plane and Lade strength criteria. The analytical solution of critical plastic pressure in the cylindrical cavity can be obtained by solving the analytical elastic equilibrium equation. The stress ratio and the relation between the critical radial stress and the volume strain corresponding to the peak stress ratio are analyzed quantitatively. The results show that the critical value of the radial stress decreases with the increase of the peak stress ratio corresponding to the volume strain in the soil with a small amount of shear dilatancy. The critical value of the radial stress decreases first and then increases with the peak stress ratio of the corresponding volume strain in the soil with an intermediate amount of shear dilatancy of the volume strain. However, for soil with a large amount of dilatancy and shear strain, the critical value of radial stress increases monotonically with the peak stress ratio corresponding to the volume strain.
Journal of Catalysis ( IF 8.047 ) Pub Date: 2023-06-10 , DOI:
10.1007/s11223-023-00519-2
High-strength and armored steels are used in different structural elements and in the development of new military equipment operating under extreme conditions, including high-velocity impact interaction and explosive loading. Under such conditions, the fracture is induced by the combination of different mechanisms that depend on the mechanical properties of materials, strain rate, stress state, temperature, etc. Experimental and computational research methods combine to gain additional information on the behavior of high-strength materials essential for modern military equipment in operation. The test results for the penetration of ARMOX 500T steel target 10 mm thick at different loading rates using a ballistic pendulum are presented. The results of a set of piercing tests with the strikers of three types became the basis for evaluating the integral energy characteristics of material deformation and fracture induced by impact interaction; the target penetration pulse against loading rate was constructed and used in the numerical simulation of impact interaction and validation of model material parameters. The finite element method was employed to numerically simulate the processes of dynamic target penetration with the Johnson-Cook material deformation model. The loading and strain rate effects on the results are estimated. The calculation results are compared with experimental data.
Journal of Catalysis ( IF 8.047 ) Pub Date: 2023-06-09 , DOI:
10.1007/s11223-023-00530-7
Drilling is one of the common machining operations performed on the carbon fiber composite. For making a hole in the carbon fiber composite, normal drilling method is widely used in the industry. Carbon fiber composites have layered structure and during the drilling significant amount of cutting forces and torque are generated. If the level of cutting forces and torque is high then it may cause delamination of the layers of fabricated composite, hole quality can be damaged, drill bit can be jammed/break during drilling operations. To overcome, the aforesaid problems the rotary ultrasonic drilling method was used to reduce the cutting forces and torques exerted on the composite during the drilling of polyetherimide composite. The standard laying off and compression methodology were used to fabricate the polyetherimide composite. The effect of the machining parameters of ultrasonic power, rotational speed, feed rate and abrasive grit size on the cutting force and torque has been studied and then subsequently analyzed by analysis of variance. Statistical models were also developed and validated to minimize the cutting forces and torque during the drilling of polyetherimide composite. It has been observed that cutting force and torque are highly influenced by abrasive grit size, feed rate, rotational speed, and ultrasonic vibrations. Experiments were also performed to compare the rotary ultrasonic drilling with and without vibrations with a standard conventional drilling method. It has been observed that cutting forces can be reduced to 50 % using the rotary ultrasonic drilling in comparison to conventional drilling method.
Journal of Catalysis ( IF 8.047 ) Pub Date: 2023-06-14 , DOI:
10.1007/s11223-023-00521-8
The paper deals with the dynamics of asymmetric three-layer hemispherical shells with the discretely symmetric lightweight, rib-reinforced filler under pulsed loads. Since the distances between the ribs are much larger than the dimensions of the rib cross-sections, the theory of independent static and kinematic hypotheses for each layer is applied. In asymmetric shells, the load-bearing layers are made of different materials and have various thicknesses. The equations of motion of asymmetric three-layer spherical shells and natural boundary conditions are obtained using the Hamilton– Ostrogradsky variational principle for the Timoshenko-type shell and rod theory model. This makes it possible to develop an adequate finite element model for asymmetric three-layer shells composed of several materials and obtain numerical results on the dynamic behavior of an asymmetric three-layer elastic structure using the finite element method. The influence of physical and mechanical parameters of asymmetric layers of hemispherical shells on the stress-strain state under axisymmetric internal pulse loading is investigated. New mechanical effects are revealed.
Journal of Catalysis ( IF 8.047 ) Pub Date: 2023-07-19 , DOI:
10.1007/s11223-023-00550-3
This paper examines the potential of using additive manufacturing (AM) technology to create nature-inspired designs with decreased stress concentration factors, which are typically the source of fatigue damage. AM has advantages over conventional manufacturing processes, allowing for creation of complex and optimized geometries. Based on a real case study, this paper evaluates the possibility of bio-inspired optimization of a connection between a tubular profile and a steel plate through AM technology. The results reveal a significant decrease in the stress concentration factor for the optimized bio-inspired AM solution compared to traditional construction solutions.
Journal of Catalysis ( IF 8.047 ) Pub Date: 2023-06-12 , DOI:
10.1007/s11223-023-00537-0
Inverted modified Lindley distribution was developed without considering any special function or additional parameters in its formulation. This model provides better fit than exponential and Lindley distributions and it was suitable for modeling increasing, reverse bathtub (unimodal) and constant shaped hazard rate function. This article emphasize the estimation of a one-parameter inverted modified Lindley distribution by using order statistics. First, the explicit expressions for single and product moments of order statistics from this distribution are derived. We have also tabulated the first four inverse moments of order statistics for various values of the parameter. In the part of estimation, we first utilize the maximum likelihood (ML) estimator and approximate confidence interval to obtain the model parameter based on order statistics. Based on order statistics, a simulation study is carried out to check the efficiency of the estimator. Two real life data sets, have been analyzed for order statistics to demonstrate how the proposed methods may work in practice.
Journal of Catalysis ( IF 8.047 ) Pub Date: 2023-06-13 , DOI:
10.1007/s11223-023-00522-7
Experimental studies on aerodamping (aeroexcitation) of blade profile vibrations in their aerodynamic coupling at different bending-torsion vibration modes and calculations of the stability limits of straight compressor cascades performed by the energy method with experimental aerodynamic profile shape factors are summarized. The critical reduced vibration frequencies Kcr of GTE axial compressor blade rings for bending-torsion coupling coefficients over the range of 0.5– 1.44 at the angles of attack of (–10)–20° and geometric cascade parameters (drift angle of 0–60° and relative pitch of 0.7–1.3) were evaluated. An independent increase in the bending-torsion coupling coefficient, angle of attack, drift angle, and a decrease in the relative cascade pitch are shown to cause an increase in the critical reduced vibration frequencies. At the same time, the quantitative Kcr is determined by the geometric cascade parameters, angle of attack, and bending-torsion coupling coefficient. The use of critical reduced vibration frequency values to assess the subsonic cascade flutter stability of the first stages of a modern AGTE high- and low-pressure compressor is exemplified. The stability limits obtained with the critical reduced vibration frequencies Kcr are in good agreement with experimental results for compressor cascade models.
Journal of Catalysis ( IF 8.047 ) Pub Date: 2023-06-10 , DOI:
10.1007/s11223-023-00533-4
This paper provides a method to predict the long-term creep behavior of continuous glass fiber-reinforced polypropylene composites (CGFRPP). The finite element method was used in this study, which was based on short-term experiments. For these calculations, a viscoelastic constitutive equation named the Burgers model was introduced to describe the creep behavior of pure polypropylene (PP) resin. The suitability of the Burgers model for the PP resin was investigated by performing short-term creep experiments under various stress conditions. The stress-dependent Burgers model was, thereafter, proposed by the calibration of elastic stiffness and viscosity parameters in nonlinearity. This nonlinear model was finally incorporated into a representative volume elements (RVE) model to predict the long-term creep behavior of CGFRPP unidirectional (UD) tape. It was found that the simulation results agreed with experiments when using the nonlinear Burgers model. The creep mechanism of the UD tape was also analyzed microscopically with the RVE model, and the redistribution of stress in the fiber and matrix was discussed.
Journal of Catalysis ( IF 8.047 ) Pub Date: 2023-07-21 , DOI:
10.1007/s11223-023-00556-x
This work studied the ductile-brittle transition process of 15MnTi steel under different dynamic loading conditions. The strength of 15MnTi steel increased with strain rate because dislocation movement and element diffusion were inhibited. The fracture mode was different under different loading speeds. When the loading speed was lower than 0.025 m/s, the fracture mode was complete ductile fracture; when the loading speed was 0.1 –0.4 m/s, the fracture mode was ductile-brittle fracture; and when the loading speed was higher than 0.5 m/s, the fracture mode was a brittle fracture. In the three-point bending test, the dynamic brittle fracture rate of 15MnTi steel decreased with increasing crack tip constraint, and the brittle fracture resistance decreased with increasing loading rate. In the Charpy impact test, the fracture mode of the prefabricated crack specimens was a ductile fracture. In addition, when the loading rate was 0.1 m/s, the toughness characteristics were not obvious. The fracture had tear dimples at loading rates ranging from 1 to 3.5 m/s, showing certain ductile fracture characteristics. There were many dislocations in the matrix, and TiC was distributed in the matrix. Plenty of dislocations accumulated around the particles, which improved the strength by hindering the movement of the dislocations.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
工程技术1区 | CHEMISTRY, PHYSICAL 物理化学2区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
5.50 | 196 | Science Citation Index Science Citation Index Expanded | Not |
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